Cas no 57609-63-9 (1,3-Propanediol,1,3-bis(4-nitrobenzoate))

• Product Name: 1,3-Propanediol,1,3-bis(4-nitrobenzoate)
• CAS No: 57609-63-9
• MF: C₁₇H₁₄N₂O₈
• MW: 374.301664829254
• CID: 374520
• PubChem ID: 93733
• Update Time: 2025-04-19

1,3-Propanediol,1,3-bis(4-nitrobenzoate) Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,1,3-bis(4-nitrobenzoate)
• 1,3-Propanediol di-p-nitrobenzoate
• 1,3-propanediol, bis(4-nitrobenzoate)
• 3-[(4-Nitrobenzoyl)oxy]propyl 4-nitrobenzoate
• Propane-1,3-diyl bis(4-nitrobenzoate)
• NSC 61629
• NSC-61629
• C17H14N2O8
• 3-[(4-Nitrobenzoyl)oxy]propyl 4-nitrobenzoate #
• NSC61629
• DTXSID3069198
• 1,3-Propanediol, 1,3-bis(4-nitrobenzoate)
• 57609-63-9
• DGEHMXCYTLBOBT-UHFFFAOYSA-N
• SCHEMBL11309248

• Inchi： 1S/C17H14N2O8/c20-16(12-2-6-14(7-3-12)18(22)23)26-10-1-11-27-17(21)13-4-8-15(9-5-13)19(24)25/h2-9H,1,10-11H2
• InChI Key： DGEHMXCYTLBOBT-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)[N+](=O)[O-])=O)CCCOC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 374.07502
• Monoisotopic Mass: 374.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Density: 1.405
• Boiling Point: 563.4°Cat760mmHg
• Flash Point: 238.8°C
• Refractive Index: 1.605
• PSA: 138.88